Cas no 1059671-65-6 (Sulfocostunolide B)

• Product Name: Sulfocostunolide B
• CAS No: 1059671-65-6
• Molecular Formula: C₁₅H₂₀O₅S
• Molecular Weight: 312.381303787231
• CID: 97854
• PubChem ID: 71355855

Sulfocostunolide B Properties

Names and Identifiers

• Azuleno[4,5-b]furan-3-methanesulfonicacid, dodecahydro-6,9-bis(methylene)-2-oxo-, (3R,3aS,6aR,9aR,9bS)-
• Sulfocostunolide B
• [(3R,3aS,6aR,9aR,9bS)-6,9-dimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydro-3H-azuleno[4,5-b]furan-3-yl]methanesulfonic acid
• Azuleno[4,5-b]furan-3-methanesulfonicacid, dodecahydro-6,9-bis(methylene)-2-oxo-, (3R,3aS,6aR,...
• [ "" ]
• Sulfocostulide B
• 11-epi-Sulfocostunolide A
• AKOS040762383
• [(3R,3aS,6aR,9aR,9bS)-6,9-Dimethylidene-2-oxododecahydroazuleno[4,5-b]furan-3-yl]methanesulfonic acid
• FS-10108
• 1059671-65-6
• DTXSID40780091
• F92800
• ((3R,3aS,6aR,9aR,9bS)-6,9-dimethylene-2-oxododecahydroazuleno[4,5-b]furan-3-yl)methanesulfonic acid
• 11-epi-Sulfocostunolide B; 13-Sulfodihydrodehydrocostus lactone
• A901513
• B0005-188392
• A901512
• AKOS032948996
• ((3S,3aS,6aR,9aR,9bS)-6,9-dimethylene-2-oxododecahydroazuleno[4,5-b]furan-3-yl)methanesulfonic acid
• ((3R,3aS,6aR,9aR,9bS)-6,9-dimethylidene-2-oxo-3a,4,5,6a,7,8,9a,9b-octahydro-3H-azuleno(4,5-b)furan-3-yl)methanesulfonic acid

• InChIKey： IDSMFDGIKYVJPL-HPCHECBXSA-N
• Inchi： 1S/C15H20O5S/c1-8-3-6-11-12(7-21(17,18)19)15(16)20-14(11)13-9(2)4-5-10(8)13/h10-14H,1-7H2,(H,17,18,19)/t10-,11-,12+,13-,14-/m0/s1
• SMILES： S(C[C@H]1C(=O)O[C@H]2[C@H]1CCC(=C)[C@@H]1CCC(=C)[C@H]21)(=O)(=O)O

Computed Properties

• Exact Mass: 312.10300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 312.10314491g/mol
• Heavy Atom Count: 21
• Complexity: 600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 89Ų

Experimental Properties

• LogP: 3.04520
• PSA: 89.05000
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives